1-(4-(2-Methoxyethoxy)phenyl)propan-1-one

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 1-[4-(2-methoxyethoxy)phenyl]propan-1-one
• InChI: InChI=1S/C12H16O3/c1-3-12(13)10-4-6-11(7-5-10)15-9-8-14-2/h4-7H,3,8-9H2,1-2H3
• InChI Key: BCDBBASYXQGYDV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OCCOC

Description

1-(4-(2-Methoxyethoxy)phenyl)propan-1-one is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cesium carbonate (5.7 g, 17.5 mmol) was added to a stirred solution of 4-hydroxypropiophenone (12; 2.5 g, 16.7 mmol) in dimethylformamide (25 mL) under nitrogen at room temperature, followed by bromomethyl methyl ether (1.43 g, 17.5 mmol). After 20 hours the mixture was stirred into 200 mL of water, and then extracted 3× with dichloromethane. The combined extracts were washed with water and then sat brine, and dried over magnesium sulfate. The solvent was removed in vacuo, leaving 3.4 g of pale yellow apparently crystalline solid; mp 31-35° C.; mass spec ES+m/z=209 (m+1).